Cas no 1374655-69-2 (3-Bromo-4-ethyl-5-fluoropyridine)

3-Bromo-4-ethyl-5-fluoropyridine is a halogenated pyridine derivative with a bromo substituent at the 3-position, an ethyl group at the 4-position, and a fluorine atom at the 5-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring selective functionalization. The presence of both bromine and fluorine enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the ethyl group contributes to steric and electronic modulation. Its well-defined structure and high purity make it suitable for precise synthetic applications, including the construction of complex heterocyclic frameworks.

3-Bromo-4-ethyl-5-fluoropyridine structure

1374655-69-2 structure

Product Name:3-Bromo-4-ethyl-5-fluoropyridine

CAS No:1374655-69-2

MF:C₇H₇BrFN

MW:204.03958439827

MDL:MFCD23140982

CID:1038914

PubChem ID:70701173

Update Time:2025-05-27

3-Bromo-4-ethyl-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-ethyl-5-fluoropyridine
- 3-bromo-5-fluoro-4-ethylpyridine
- AK109315
- ANW-72871
- CTK8C4712
- KB-235016
- QC-7042
- Pyridine, 3-bromo-4-ethyl-5-fluoro-
- PJVGIIITJQCCRC-UHFFFAOYSA-N
- 3-bromo-5-fluoro-4-ethyl pyridine
- FCH2316533
- AX8240561
- AB0054329
- Z4131
- ST24022732
- 1374655-69-2
- AS-62408
- ZEC65569
- SCHEMBL13724816
- AKOS016007799
- CS-0152549
- MFCD23140982
- DA-11021
- DTXSID60743941
- MDL： MFCD23140982
- Inchi： 1S/C7H7BrFN/c1-2-5-6(8)3-10-4-7(5)9/h3-4H,2H2,1H3
- InChI Key： PJVGIIITJQCCRC-UHFFFAOYSA-N
- SMILES： BrC1C=NC=C(C=1CC)F

Computed Properties

Exact Mass: 202.97459g/mol
Monoisotopic Mass: 202.97459g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 12.9

3-Bromo-4-ethyl-5-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YK044-200mg	3-Bromo-4-ethyl-5-fluoropyridine	1374655-69-2	95%	200mg	818.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YK044-50mg	3-Bromo-4-ethyl-5-fluoropyridine	1374655-69-2	95%	50mg	327.0CNY	2021-08-04
Chemenu	CM127363-1g	3-bromo-4-ethyl-5-fluoropyridine	1374655-69-2	95%	1g	$317	2021-08-05
Chemenu	CM127363-5g	3-bromo-4-ethyl-5-fluoropyridine	1374655-69-2	95%	5g	$866	2021-08-05
Chemenu	CM127363-10g	3-bromo-4-ethyl-5-fluoropyridine	1374655-69-2	95%	10g	$1328	2021-08-05
Chemenu	CM127363-25g	3-bromo-4-ethyl-5-fluoropyridine	1374655-69-2	95%	25g	$2216	2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B60390-250mg	3-Bromo-4-ethyl-5-fluoropyridine	1374655-69-2	95%	250mg	￥873.0	2022-04-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B60390-1g	3-Bromo-4-ethyl-5-fluoropyridine	1374655-69-2	95%	1g	￥2497.0	2022-04-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B60390-5g	3-Bromo-4-ethyl-5-fluoropyridine	1374655-69-2	95%	5g	￥6246.0	2022-04-28
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